Cas no 955042-96-3 (3-Ethoxy-2-methyl-4H-pyran-4-one)
955042-96-3 structure
Product Name:3-Ethoxy-2-methyl-4H-pyran-4-one
CAS No:955042-96-3
MF:C8H10O3
MW:154.163202762604
CID:2142345
Update Time:2023-08-04
3-Ethoxy-2-methyl-4H-pyran-4-one Chemical and Physical Properties
Names and Identifiers
-
- 3-ethoxy-2-methyl-4H-pyran-4-one
- XKGZTJGVEGDXJR-UHFFFAOYSA-N
- 4H-Pyran-4-one, 3-ethoxy-2-methyl-
- 3-Ethoxy-2-methyl-4H-pyran-4-one
-
- Inchi: 1S/C8H10O3/c1-3-10-8-6(2)11-5-4-7(8)9/h4-5H,3H2,1-2H3
- InChI Key: XKGZTJGVEGDXJR-UHFFFAOYSA-N
- SMILES: O(CC)C1C(C=COC=1C)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 226
- Topological Polar Surface Area: 35.5
3-Ethoxy-2-methyl-4H-pyran-4-one Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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